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Compound of Interest

Compound Name: Wiskostatin

Cat. No.: B150537

Essential Safety and Handling Guide for
Wiskostatin

This guide provides immediate and essential safety, handling, and disposal information for the
use of Wiskostatin in a laboratory setting. All procedures outlined are designed to ensure the
safety of researchers and maintain the integrity of experiments.

Hazard Identification and Personal Protective
Equipment (PPE)

Wiskostatin is classified as a toxic substance and requires careful handling to avoid exposure.
Hazard Classification:
» Oral Toxicity: Toxic if swallowed (Acute Toxicity - Oral 3).[1]

o Environmental Hazard: May cause long-lasting harmful effects to aquatic life (Aquatic
Chronic 4).[1]

« Irritation: Not classified as a skin or eye irritant.[1]
Recommended Personal Protective Equipment (PPE):

Due to its toxicity, the following PPE is mandatory when handling Wiskostatin:
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PPE Category Item Specification Purpose

ASTM D6978 tested

) o or equivalent for Prevents skin contact
Hand Protection Nitrile Gloves )
chemotherapy drug and absorption.
handling.[2]
Chemical splash
) o Protects eyes from
Eye Protection Safety Goggles goggles providing full

splashes.
coverage.[3]

Protects skin and
] Non-porous, long- )
Body Protection Laboratory Coat personal clothing from
sleeved lab coat. o
contamination.

) - A fume hood provides
) ) Use in a certified o
Respiratory Not generally required ) adequate ventilation
chemical fume hood. _ _
to prevent inhalation.

Chemical and Physical Properties

A summary of Wiskostatin's key quantitative data is provided below.

Property Value Source
Molecular Weight 426.1 - 426.15 Da [41[5]
Purity >98% [4][5][6]
N Soluble in DMSO up to 100
Solubility [4][5]
mM
ICso0 (Dynamin) 20.7 uM [6]
ICso (Clathrin-Mediated
_ 6.9 uM [6]
Endocytosis)
ECso (PIP2-induced actin
~4 UM [5]

polymerization)
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Storage and Handling Protocols

Proper storage and handling are critical to maintain the compound's stability and ensure user
safety.

Storage:
e Solid Form: Store at +4°C for up to 12 months.[4]

e Stock Solutions: For solutions in DMSO, short-term storage at -20°C (up to 1 month) and
long-term storage at -80°C (up to 6 months) is recommended.[6]

o Always allow the vial to equilibrate to room temperature before opening to prevent moisture
condensation.

Handling:

e Preparation: All handling of solid Wiskostatin and preparation of stock solutions should be
performed in a certified chemical fume hood.

» Weighing: Use a precision balance within the fume hood. Handle with care to avoid creating
dust.

 Dissolving: To prepare a stock solution, dissolve Wiskostatin in DMSO.[4][5] For a 10 mM
stock, for example, add the appropriate volume of DMSO to your weighed solid.

e Usage: When using in experiments, do not eat, drink, or smoke.[1] Wash hands thoroughly
after handling.[1]

Experimental Workflow and Disposal Plan

The following diagrams illustrate a standard workflow for handling Wiskostatin and its
mechanism of action.
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Preparation & Handling

1. Don PPE
(Gloves, Goggles, Lab Coat)

'

2. Work in Fume Hood

'

3. Weigh Solid Wiskostatin

'

4. Prepare Stock Solution
(e.g., in DMSO)

Experimentation

5. Dilute to Working Concentration
in Cell Culture Media

l

6. Treat Cells
(e.g., 5-50 uM)

'

7. Perform Assay

‘DecontaminationWal

8. Collect Liquid Waste 9. Collect Solid Waste
(Wiskostatin-containing media) (Contaminated tips, tubes)

N,

10. Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Caption: Experimental workflow for handling Wiskostatin.
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Caption: Wiskostatin's mechanism of action on the N-WASP pathway.

Disposal Plan:

+ Waste Segregation: All materials contaminated with Wiskostatin, including pipette tips,
tubes, and culture media, must be collected as hazardous chemical waste.[1]

o Ligquid Waste: Collect in a designated, sealed, and clearly labeled hazardous waste
container.

¢ Solid Waste: Collect in a separate, labeled hazardous waste container.
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e Environmental Precaution: Do not allow Wiskostatin to enter sewers or any surface or
ground water systems.[1] Follow your institution's specific guidelines for hazardous chemical
waste disposal.[7]

Off-Target Effects and Experimental Considerations

Researchers should be aware of Wiskostatin's known off-target effects, which can influence
experimental outcomes.

o ATP Depletion: Wiskostatin has been shown to cause a rapid and significant decrease in
cellular ATP levels.[6][8][9] This can globally affect cellular processes, including membrane
transport.[9]

» Cytokinesis Inhibition: Some studies have noted that Wiskostatin can inhibit cytokinesis
through mechanisms that may be independent of the N-WASP/Arp2/3 pathway.[10]

It is crucial to include appropriate controls in experiments to account for these potential off-
target effects. The selectivity of Wiskostatin in intact cells should be carefully considered when
interpreting data.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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wiskostatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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